Cas no 886496-69-1 (6-Iodo-7-nitro-3H-isobenzofuran-1-one)

• Product Name: 6-Iodo-7-nitro-3H-isobenzofuran-1-one
• CAS No: 886496-69-1
• MF: C₈H₄INO₄
• MW: 305.026134490967
• CID: 4788789
• Update Time: 2025-06-25

6-Iodo-7-nitro-3H-isobenzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-7-nitro-3H-isobenzofuran-1-one
• 6-Iodo-7-nitroisobenzofuran-1(3H)-one
• 6-iodo-7-nitro-3 h-isobenzofuran-1-one
• 6-iodo-7-nitro-1,3-dihydro-2-benzofuran-1-one

• Inchi： 1S/C8H4INO4/c9-5-2-1-4-3-14-8(11)6(4)7(5)10(12)13/h1-2H,3H2
• InChI Key： IGAHVFGBPBXRRS-UHFFFAOYSA-N
• SMILES： IC1C=CC2COC(C=2C=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 277
• XLogP3: 1.8
• Topological Polar Surface Area: 72.1

Experimental Properties

• Density: 2.2±0.1 g/cm3
• Boiling Point: 472.9±45.0 °C at 760 mmHg
• Flash Point: 239.8±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

6-Iodo-7-nitro-3H-isobenzofuran-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Iodo-7-nitro-3H-isobenzofuran-1-one

Research Update on 6-Iodo-7-nitro-3H-isobenzofuran-1-one (CAS: 886496-69-1): Synthesis, Applications, and Recent Advances

6-Iodo-7-nitro-3H-isobenzofuran-1-one (CAS: 886496-69-1) is a heterocyclic compound with significant potential in chemical biology and pharmaceutical research. This compound, characterized by its isobenzofuranone core and nitro-iodo functional groups, has recently garnered attention for its versatile applications in medicinal chemistry, particularly as a building block for bioactive molecules and fluorescent probes. Recent studies have explored its synthetic pathways, reactivity, and potential therapeutic applications, making it a subject of growing interest in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 6-Iodo-7-nitro-3H-isobenzofuran-1-one as a key intermediate in the synthesis of novel kinase inhibitors. The researchers utilized its electrophilic iodine moiety for palladium-catalyzed cross-coupling reactions, enabling the rapid diversification of its structure. The resulting compounds exhibited promising activity against specific cancer-related kinases, highlighting the compound's role in drug discovery. The study also emphasized the compound's stability under physiological conditions, a critical factor for its pharmaceutical applicability.

In addition to its role in drug synthesis, 6-Iodo-7-nitro-3H-isobenzofuran-1-one has been investigated as a fluorescent labeling agent. A 2024 paper in Chemical Communications reported its use in developing turn-on fluorescent probes for detecting reactive oxygen species (ROS) in live cells. The nitro group's reduction to an amine under oxidative stress conditions led to a significant fluorescence enhancement, enabling real-time monitoring of cellular ROS levels. This application underscores the compound's potential in diagnostic and imaging technologies.

Recent advancements in synthetic methodologies have also improved the accessibility of 6-Iodo-7-nitro-3H-isobenzofuran-1-one. A 2023 Organic Letters publication detailed a one-pot synthesis route starting from commercially available 3-hydroxyisobenzofuran-1-one, achieving higher yields (85%) and reduced reaction times compared to traditional methods. The optimized protocol employed iodine and nitric acid under mild conditions, minimizing side reactions and simplifying purification. This development is expected to facilitate broader adoption of the compound in research and industrial settings.

Despite these promising developments, challenges remain in the large-scale production and derivatization of 6-Iodo-7-nitro-3H-isobenzofuran-1-one. Stability issues under prolonged storage and sensitivity to light have been noted in recent stability studies. However, ongoing research into protective formulations and modified synthetic routes aims to address these limitations. The compound's unique structural features and reactivity profile continue to drive innovation in chemical biology, positioning it as a valuable tool for future therapeutic and diagnostic advancements.